partialycarboxymethylatedbeta-(1,3),(1,6)-D-glucansodiumsalt
Description
Chemical Reactions Analysis
CM-glucan interacts with various receptors in the immune system. Notably, it binds to scavenger receptors on monocytes and macrophages, modulating innate immunity. Surface plasmon resonance studies have demonstrated its binding affinity to these receptors, emphasizing the importance of both the basic glucan structure and charge density .
Mechanism of Action
CM-glucan’s mechanism of action involves activating immune responses. It stimulates macrophages, neutrophils, and natural killer (NK) cells. By binding to specific receptors, CM-glucan enhances host defenses against pathogens. Its recognition as a pathogen-associated molecular pattern (PAMP) contributes to innate immunity .
